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Compound of Interest

Compound Name: Methyl 3-hexylnon-2-enoate

Cat. No.: B15325597 Get Quote

In-depth Technical Guide: Methyl 3-hexylnon-2-
enoate
Disclaimer: The compound Methyl 3-hexylnon-2-enoate is not readily found in major chemical

databases. Consequently, an official CAS number, experimentally validated data, and specific

biological activity have not been publicly documented. The following guide is constructed based

on established principles of organic chemistry and predictive modeling for compounds of this

class.

Chemical Identifiers and Predicted Physicochemical
Properties
While a registered CAS number for Methyl 3-hexylnon-2-enoate is not available, its structure

can be determined from the IUPAC name. Based on this structure, we can predict its

fundamental physicochemical properties. These predicted values are essential for researchers

in designing experiments, developing analytical methods, and considering its potential

biological interactions.

Table 1: Predicted Physicochemical Properties of Methyl 3-hexylnon-2-enoate
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Property Predicted Value Notes

Molecular Formula C16H30O2 ---

Molecular Weight 254.41 g/mol ---

Boiling Point ~300-320 °C
Estimated at atmospheric

pressure.

Melting Point ~ -20 to -10 °C
Highly dependent on purity

and isomeric form.

LogP (Octanol-Water Partition

Coefficient)
~ 6.5 - 7.5 Indicates high lipophilicity.

Water Solubility Very Low
Expected to be sparingly

soluble in water.

Appearance Colorless to pale yellow liquid Predicted at room temperature.

Proposed Synthetic Route
The synthesis of α,β-unsaturated esters such as Methyl 3-hexylnon-2-enoate can be

efficiently achieved through the Horner-Wadsworth-Emmons (HWE) reaction.[1][2][3] This

olefination reaction involves the reaction of a phosphonate-stabilized carbanion with an

aldehyde or ketone. The HWE reaction is generally favored for its high yield and

stereoselectivity, typically yielding the (E)-isomer as the major product.[4][5]

Proposed Experimental Protocol: Horner-Wadsworth-
Emmons Synthesis
This protocol outlines a general procedure for the synthesis of Methyl 3-hexylnon-2-enoate
from heptanal and methyl 2-(diethoxyphosphoryl)octanoate.

Materials:

Heptanal

Methyl 2-(diethoxyphosphoryl)octanoate
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Sodium hydride (NaH), 60% dispersion in mineral oil

Anhydrous Tetrahydrofuran (THF)

Saturated aqueous ammonium chloride (NH4Cl) solution

Brine (saturated aqueous NaCl solution)

Anhydrous magnesium sulfate (MgSO4)

Ethyl acetate

Hexane

Procedure:

Preparation of the Phosphonate Ylide:

To a flame-dried, three-necked round-bottom flask under an inert atmosphere (e.g., argon

or nitrogen), add sodium hydride (1.1 equivalents).

Wash the sodium hydride with anhydrous hexane to remove the mineral oil and carefully

decant the hexane.

Add anhydrous THF to the flask.

Cool the suspension to 0 °C in an ice bath.

Slowly add a solution of methyl 2-(diethoxyphosphoryl)octanoate (1.0 equivalent) in

anhydrous THF to the stirred suspension.

Allow the reaction mixture to warm to room temperature and stir for 1-2 hours, or until the

evolution of hydrogen gas ceases and the solution becomes clear or slightly hazy.

Olefination Reaction:

Cool the solution of the phosphonate ylide back to 0 °C.

Slowly add heptanal (1.0 equivalent) dropwise to the reaction mixture.
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After the addition is complete, allow the reaction to warm to room temperature and stir for

12-24 hours. The reaction progress can be monitored by Thin Layer Chromatography

(TLC).

Workup and Purification:

Once the reaction is complete, quench the reaction by slowly adding saturated aqueous

ammonium chloride solution at 0 °C.

Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x 50 mL).

Combine the organic layers and wash with water and then brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under

reduced pressure.

Purify the crude product by flash column chromatography on silica gel using a

hexane/ethyl acetate gradient to afford the pure Methyl 3-hexylnon-2-enoate.

Diagrams
Synthetic Workflow
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Caption: Proposed synthetic workflow for Methyl 3-hexylnon-2-enoate.

Hypothetical Signaling Pathway
Given its high predicted lipophilicity, Methyl 3-hexylnon-2-enoate could potentially act as a

signaling molecule by interacting with intracellular receptors, such as nuclear receptors. These

receptors are ligand-activated transcription factors that regulate gene expression.[6][7]
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Caption: Hypothetical signaling pathway of a lipophilic molecule.
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Potential Research Applications and Biological
Significance
Long-chain fatty acid esters and their derivatives are known to have diverse biological

activities.[8][9][10] While the specific functions of Methyl 3-hexylnon-2-enoate are unknown,

its structure suggests several potential areas for research:

Metabolic Regulation: Long-chain fatty acyl-CoAs, which are structurally related, are key

regulators of metabolism.[9] This compound could be investigated for its effects on metabolic

pathways, such as fatty acid oxidation and synthesis.

Nuclear Receptor Modulation: As depicted in the hypothetical pathway, its lipophilic nature

makes it a candidate for interacting with nuclear receptors like PPARs, LXRs, or other

orphan receptors that bind to lipids.[6][11] Such interactions could influence gene expression

related to lipid metabolism, inflammation, and cellular differentiation.

Drug Development: The α,β-unsaturated ester moiety is a Michael acceptor and can be a

pharmacophore in drug design. This functional group can potentially react with nucleophilic

residues in target proteins.

Flavor and Fragrance Industry: Many medium and long-chain esters have characteristic

odors and are used in the flavor and fragrance industry. The sensory properties of this novel

ester could be explored.

Further research, including its successful synthesis, purification, and subsequent biological

screening, is necessary to elucidate the actual properties and potential applications of Methyl
3-hexylnon-2-enoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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essential and advanced chemicals, empowering
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